Cas no 344269-21-2 (5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 344269-21-2
• MDL: MFCD00244402
• CID: 4649398
• Update Time: 2025-05-26

5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00244402

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

5-({[(4-Chlorophenyl)methyl]sulfanyl}methyl)-4-Phenyl-4H-1,2,4-Triazole-3-Thiol (CAS No. 344269-21-2): A Comprehensive Overview

5-({[(4-Chlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 344269-21-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CAS No. 344269-21-2, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of 5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is composed of a triazole ring system substituted with a phenyl group and a thiol moiety. The presence of the thiol group imparts significant reactivity and potential for forming coordination complexes with metal ions. Additionally, the chlorophenyl substituent adds to the compound's lipophilicity and may influence its biological activity.

The synthesis of CAS No. 344269-21-2 typically involves a multi-step process that includes the formation of the triazole ring and subsequent functional group modifications. One common approach is to start with an appropriate aryl aldehyde and an amino acid derivative to form the triazole core through a cycloaddition reaction. The thiol group can then be introduced via a thioetherification step using an appropriate sulfide reagent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In terms of biological properties, 5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has shown promising activity in various assays. Studies have demonstrated its potential as an antioxidant due to the presence of the thiol group, which can scavenge free radicals and protect cells from oxidative stress. Additionally, this compound has been investigated for its antimicrobial properties against a range of bacteria and fungi. The triazole ring system is known for its ability to inhibit enzymes involved in microbial metabolism, making it a valuable scaffold for developing new antimicrobial agents.

Recent research has also explored the potential of CAS No. 344269-21-2 in cancer therapy. In vitro studies have shown that this compound can induce apoptosis in cancer cells by disrupting cellular redox balance and activating pro-apoptotic signaling pathways. Furthermore, its ability to form coordination complexes with metal ions such as copper has led to investigations into its use as a metal-based anticancer agent. These complexes have shown enhanced cytotoxicity against cancer cells compared to the parent compound alone.

The pharmacokinetic properties of 5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol are another area of active research. Studies have focused on optimizing its solubility and bioavailability to enhance its therapeutic potential. For instance, prodrug strategies involving esterification or amide formation have been employed to improve the oral bioavailability of this compound. Additionally, efforts are underway to develop nanoparticle formulations that can deliver the compound directly to target tissues while minimizing systemic side effects.

In conclusion, CAS No. 344269-21-2, or 5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol, is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as an antioxidant, antimicrobial agent, and anticancer drug. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.